NRPE Trifluoroacetic Acid Salt (Technical Grade)
Catalog No.
S14401719
CAS No.
M.F
C59H101F3NO10P
M. Wt
1072.4 g/mol
Availability
In Stock
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Product Name
NRPE Trifluoroacetic Acid Salt (Technical Grade)
IUPAC Name
[3-[2-[[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenylidene]amino]ethoxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate;2,2,2-trifluoroacetic acid
Molecular Formula
C59H101F3NO10P
Molecular Weight
1072.4 g/mol
InChI
InChI=1S/C57H100NO8P.C2HF3O2/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-39-55(59)63-48-53(66-56(60)40-33-31-29-27-25-23-21-19-17-15-13-11-9-2)49-65-67(61,62)64-47-46-58-45-43-51(4)37-34-36-50(3)41-42-54-52(5)38-35-44-57(54,6)7;3-2(4,5)1(6)7/h34,36-37,41-43,45,53H,8-33,35,38-40,44,46-49H2,1-7H3,(H,61,62);(H,6,7)/b37-34+,42-41+,50-36+,51-43+,58-45?;
InChI Key
LOWUWRMQXQBVGB-UCSDEYBKSA-N
Canonical SMILES
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN=CC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C)OC(=O)CCCCCCCCCCCCCCC.C(=O)(C(F)(F)F)O
Isomeric SMILES
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(CCCC1(C)C)C)OC(=O)CCCCCCCCCCCCCCC.C(=O)(C(F)(F)F)O
Hydrogen Bond Acceptor Count
14
Hydrogen Bond Donor Count
2
Exact Mass
1071.71151990 g/mol
Monoisotopic Mass
1071.71151990 g/mol
Heavy Atom Count
74
Dates
Modify: 2024-08-10
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